Cas no 21890-10-8 (3-methylcyclopentadecane-1,5-dione)
21890-10-8 structure
Product Name:3-methylcyclopentadecane-1,5-dione
CAS No:21890-10-8
MF:C16H28O2
MW:252.392325401306
CID:1405209
PubChem ID:11184330
Update Time:2025-04-20
3-methylcyclopentadecane-1,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-methylcyclopentadecane-1,5-dione
- 1,5-cyclopentadecanedione, 3-methyl-
- LogP
- NS00003265
- EC 606-859-3
- SCHEMBL727114
- DB-218155
- DTXSID20458044
- 21890-10-8
-
- Inchi： 1S/C16H28O2/c1-14-12-15(17)10-8-6-4-2-3-5-7-9-11-16(18)13-14/h14H,2-13H2,1H3
- InChI Key： FRTDAFYYAIXLRJ-UHFFFAOYSA-N
- SMILES： O=C1CCCCCCCCCCC(CC(C)C1)=O
Computed Properties
- Exact Mass: 252.20904
- Monoisotopic Mass: 252.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
3-methylcyclopentadecane-1,5-dione Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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